3-Isopropylpyridin-4-amine
Overview
Description
3-Isopropylpyridin-4-amine is a chemical compound with the CAS Number: 90196-88-6 . It has a molecular weight of 136.2 and its IUPAC name is 3-isopropyl-4-pyridinamine . The compound is typically stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 22 bonds, including 10 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 Pyridine .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, it’s worth noting that similar compounds, such as pyrimidines, have been synthesized via a cost-effective and eco-friendly approach .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . .Scientific Research Applications
Versatile Convertible Isocyanides
3-Substituted 2-isocyanopyridines, closely related to 3-isopropylpyridin-4-amine, have been utilized as convertible isocyanides in Ugi four-component reactions. This method facilitates the synthesis of constrained di-/tripeptides with both acid and base-sensitive protective groups, highlighting its potential in peptidomimetic design (Hollanders et al., 2021).
Dual C–H Functionalization
Amines, including those similar to this compound, have been engaged in redox-neutral annulations with 2-alkylquinoline-3-carbaldehydes and their analogs, involving dual C–H bond functionalization. Acetic acid plays a crucial role as a cosolvent and promoter, underlining the significance of this approach in synthetic organic chemistry (Zhu & Seidel, 2017).
Kinetics of Amide Formation
The kinetics of amide formation through carbodiimide/N-hydroxybenzotriazole couplings, a reaction relevant to compounds like this compound, have been extensively studied. This research provides valuable insights into the reaction mechanisms and rate-determining steps, crucial for the development of amide-based compounds (Chan & Cox, 2007).
Metal-Free Photoredox Catalysis
The application of redox-activated primary amine derivatives in metal-free photoredox catalysis for the formation of C(sp3)–C(sp) and C(sp3)–C(sp2) bonds showcases the potential of this compound and its derivatives in modern synthetic methodologies. This approach offers broad substrate scope, high chemoselectivity, and mild conditions, emphasizing its utility in complex molecular scaffold diversification (Ociepa et al., 2018).
Aromatic Amine Ligands in Polymer Synthesis
Aromatic amine ligands, including 4-aminopyridine, an isomer of this compound, have demonstrated exceptional efficiency in catalyzing the polymerization of 2,6-dimethylphenol. The 4-aminopyridine/Cu(I) chloride catalyst system, in particular, has shown remarkable performance, providing insights into the role of basicity and steric hindrance in polymerization rates (Kim et al., 2018).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, and H335 . This means it can be harmful if swallowed, and it can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
3-propan-2-ylpyridin-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-6(2)7-5-10-4-3-8(7)9/h3-6H,1-2H3,(H2,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCXAZPBETOAZBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CN=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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